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Compound of Interest

Compound Name: Isopropyl alcohol

Cat. No.: B3434983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions for handling

isopropyl alcohol (IPA) in a laboratory environment. Adherence to these guidelines is critical

for ensuring a safe working environment and preventing accidents.

Understanding the Hazards
Isopropyl alcohol is a highly flammable liquid and vapor that can cause serious eye irritation

and may lead to drowsiness or dizziness.[1][2][3] It is crucial to be aware of its physical and

chemical properties to handle it safely.

Physical and Chemical Properties
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Property Value

Synonyms Isopropanol, 2-propanol, sec-propyl alcohol

Chemical Formula (CH₃)₂CHOH

Molecular Weight 60.11 g/mol

Appearance Clear, colorless liquid

Odor Slight alcohol odor

Boiling Point 82.3°C (180.1°F)

Melting Point -88°C (-126.4°F)

Flash Point 12°C (53.6°F) (Closed Cup)

Autoignition Temperature 399°C (750°F)

Vapor Density (air=1) 2.1

Solubility in Water Complete

Source:[4]

Flammability
Limit Value (volume % in air)

Lower Flame Limit (LFL) 2.0%

Upper Flame Limit (UFL) 12.0%

Source:[4]

Exposure Limits and Health Effects
Exposure to isopropyl alcohol can occur through inhalation, skin contact, eye contact, or

ingestion.[5] Understanding the permissible exposure limits is fundamental to preventing

adverse health effects.
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Occupational Exposure Limits
Organization TWA STEL

ACGIH 200 ppm 400 ppm

NIOSH 400 ppm (980 mg/m³) 500 ppm (1225 mg/m³)

OSHA (Final PEL) 400 ppm (980 mg/m³) -

TWA (Time-Weighted Average), STEL (Short-Term Exposure Limit) Source:[4][6]

Health Effects of Exposure
Inhalation: High concentrations of vapor can irritate the respiratory tract and cause central

nervous system depression, with symptoms like headaches, dizziness, drowsiness, and in

severe cases, unconsciousness or coma.[7][8]

Eye Contact: Can cause serious irritation, characterized by a burning sensation, redness,

tearing, and potential corneal injury.[7][8]

Skin Contact: Prolonged contact can lead to dryness and irritation due to its defatting

properties.[8]

Ingestion: May result in gastrointestinal irritation, nausea, vomiting, diarrhea, and central

nervous system depression.[7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure to

isopropyl alcohol.

Recommended PPE
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Body Part Protection Specification

Eyes/Face Safety Goggles/Face Shield

Wear chemical splash goggles

that comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[7]

A face shield should be worn

when there is a possibility of

splashing.[1]

Skin/Body
Chemical-resistant Lab Coat,

Gloves

Wear a flame-resistant lab

coat, long pants, and closed-

toe shoes.[1] Nitrile or

neoprene gloves are

recommended for hand

protection.[5][8]

Respiratory NIOSH-approved Respirator

Use in areas with inadequate

ventilation or for high

concentrations.[5] A supplied-

air respirator or self-contained

breathing apparatus (SCBA)

may be necessary for high or

unknown exposure levels.[5]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to prevent ignition and exposure.

Handling Protocol
Work Area Preparation:

Ensure the work area is well-ventilated.[5][8] A certified laboratory chemical fume hood is

recommended.[1]
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Confirm that an eyewash station and safety shower are readily accessible and within a 10-

second travel distance.[5][7][8]

Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[8][9]

Transferring Isopropyl Alcohol:

Use non-sparking tools.[6][9]

Ground and bond containers during transfer to prevent static discharge.[7][8][9]

During Use:

Avoid breathing vapors.[6]

Prevent contact with eyes, skin, and clothing.[7]

Keep containers tightly closed when not in use.[5][7]

Post-Handling:

Wash hands thoroughly after handling.[6][7]

Remove and wash contaminated clothing before reuse.[7]

Storage Protocol
Container Requirements:

Store in tightly sealed, properly labeled containers.[1][5][8]

Storage Location:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[5][8]

It is recommended to store flammable liquids in a dedicated flammables safety cabinet.[5]

[9]

Incompatible Materials:
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Segregate from incompatible materials such as strong oxidizers, acids, and certain

reactive metals.[4][8]

Emergency Procedures
In the event of a spill, fire, or exposure, prompt and appropriate action is crucial.

Spill Response Protocol
Immediate Actions:

Evacuate personnel from the immediate area.

Shut off all ignition sources.[6]

Containment and Cleanup:

For small spills (<1 gallon), trained personnel wearing appropriate PPE can clean the spill.

[9]

Contain the spill using an inert absorbent material like vermiculite, sand, or activated

charcoal.[8][9]

Collect the absorbed material and contaminated items into a labeled, leak-proof container

for hazardous waste disposal.[9]

Large Spills:

For large spills (>1 gallon), evacuate the area and contact the facility's emergency

response team.[9]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air immediately.[5][6] If

breathing is difficult or stops, provide artificial

respiration or oxygen. Seek medical attention if

symptoms persist.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[6][7] Remove contact

lenses if present and easy to do.[6] Seek

medical attention.

Skin Contact

Remove contaminated clothing.[5] Rinse the

affected area thoroughly with soap and water.[5]

Seek medical attention if irritation develops or

persists.

Ingestion

Do NOT induce vomiting.[5] If the person is

conscious, give 1-2 glasses of water to dilute

the substance.[5] Call a poison control center or

seek immediate medical attention.[5]

Firefighting Measures
Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), or dry chemical

extinguishers.[4][8] Do NOT use a straight stream of water, as it may spread the fire.[7]

Protective Gear: Firefighters should wear a self-contained breathing apparatus (SCBA) and

full protective gear.[7]

Hazards: Isopropyl alcohol is a flammable liquid, and its vapors can travel to an ignition

source and flash back.[7] Containers may explode when heated.[7]

Visualized Workflows and Relationships
Isopropyl Alcohol Handling Workflow
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Caption: A workflow for the safe handling of isopropyl alcohol.

Hazard Control Relationship Diagram
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Caption: Relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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